Cas no 1528634-87-8 (2-fluoro-N-hydroxy-4-methoxybenzene-1-carboximidamide)

• Product Name: 2-fluoro-N-hydroxy-4-methoxybenzene-1-carboximidamide
• CAS No: 1528634-87-8
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 6777796
• PubChem ID: 96071416
• Update Time: 2025-06-12

2-fluoro-N-hydroxy-4-methoxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1528634-87-8
• G63289
• 2-Fluoro-N-hydroxy-4-methoxybenzimidamide
• 2-fluoro-N-hydroxy-4-methoxybenzene-1-carboximidamide

• Inchi： 1S/C8H9FN2O2/c1-13-5-2-3-6(7(9)4-5)8(10)11-12/h2-4,12H,1H3,(H2,10,11)
• InChI Key： JRCFFZIHAIWLEV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(=NO)N)OC

Computed Properties

• Exact Mass: 184.06480570g/mol
• Monoisotopic Mass: 184.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 67.8Ų

Additional information on 2-fluoro-N-hydroxy-4-methoxybenzene-1-carboximidamide

Comprehensive Overview of 2-fluoro-N-hydroxy-4-methoxybenzene-1-carboximidamide (CAS No. 1528634-87-8)

2-fluoro-N-hydroxy-4-methoxybenzene-1-carboximidamide (CAS No. 1528634-87-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique fluoro and methoxy substituents, exhibits promising properties for applications in drug discovery and material science. Its hydroxy and carboximidamide functional groups further enhance its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 1528634-87-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation. In recent years, the demand for fluorinated compounds like this has surged due to their enhanced bioavailability and metabolic stability, which are pivotal in developing next-generation therapeutics. Searches for "fluoro-N-hydroxy benzene derivatives" and "methoxy carboximidamide applications" have spiked, reflecting growing interest in their potential.

From a structural perspective, the 2-fluoro-N-hydroxy-4-methoxybenzene-1-carboximidamide backbone offers versatility in modifications, enabling researchers to explore its role in enzyme inhibition and receptor binding. Its electron-withdrawing fluorine atom and electron-donating methoxy group create a balanced electronic environment, which is often leveraged in medicinal chemistry to optimize drug-like properties. Queries such as "how does fluorine affect drug potency" and "methoxy group in drug design" highlight the community's focus on these aspects.

In the context of green chemistry, this compound aligns with trends toward sustainable synthesis. Researchers are increasingly investigating eco-friendly catalysts and solvent-free reactions to produce derivatives of 2-fluoro-N-hydroxy-4-methoxybenzene-1-carboximidamide, addressing concerns about environmental impact. Popular search terms like "green synthesis of fluorinated compounds" underscore this shift.

Beyond pharmaceuticals, CAS No. 1528634-87-8 has potential in agrochemical innovation. Its structural motifs are being studied for pest control and herbicidal activity, with searches for "fluoro benzene agrochemicals" rising steadily. The compound's stability under various conditions makes it a candidate for formulation development in crop protection.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-fluoro-N-hydroxy-4-methoxybenzene-1-carboximidamide, ensuring purity and consistency. Questions like "how to analyze carboximidamide derivatives" frequently appear in scientific forums, emphasizing the need for robust quality control methods.

In summary, 2-fluoro-N-hydroxy-4-methoxybenzene-1-carboximidamide (CAS No. 1528634-87-8) represents a multifaceted compound with broad applicability. Its integration into drug discovery, sustainable chemistry, and agrochemical research positions it at the forefront of modern scientific inquiry. As interest in fluorinated building blocks and functionalized aromatics grows, this compound will likely remain a focal point for innovation.